Cas no 2228484-97-5 (1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole)

• Product Name: 1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole
• CAS No: 2228484-97-5
• MF: C₇H₁₃BrN₄
• MW: 233.108919858932
• CID: 6449469
• PubChem ID: 165690787
• Update Time: 2025-06-10

1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole
• EN300-1921905
• 2228484-97-5

• Inchi： 1S/C7H13BrN4/c1-7(2,5-8)3-4-12-6-9-10-11-12/h6H,3-5H2,1-2H3
• InChI Key： MIUHTPGNXWBSIB-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CCN1C=NN=N1

Computed Properties

• Exact Mass: 232.03236g/mol
• Monoisotopic Mass: 232.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų

Additional information on 1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole

Research Briefing on 1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole (CAS: 2228484-97-5): Recent Advances and Applications

The compound 1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole (CAS: 2228484-97-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole as a key intermediate in the synthesis of novel bioactive molecules. Its tetrazole moiety, known for its metabolic stability and hydrogen-bonding capabilities, makes it a valuable scaffold in medicinal chemistry. Researchers have successfully incorporated this compound into the development of protease inhibitors and kinase modulators, demonstrating its potential in targeting diseases such as cancer and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role in enhancing the pharmacokinetic properties of small-molecule drugs. The research team utilized 1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole as a building block to improve drug solubility and membrane permeability, leading to compounds with enhanced oral bioavailability. These findings underscore the compound's utility in addressing common challenges in drug development.

In the realm of chemical biology, novel applications of this tetrazole derivative have emerged. Recent work has demonstrated its effectiveness as a bioorthogonal reagent in protein labeling and cellular imaging. The bromoalkyl side chain provides a convenient handle for further functionalization, enabling researchers to create probes for studying biological systems with high specificity. This dual functionality positions the compound as a valuable tool in both therapeutic development and basic research.

Safety and toxicity profiling of 1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole have been the subject of recent investigations. Preliminary data from in vitro studies suggest favorable toxicity profiles at therapeutic concentrations, though further in vivo studies are warranted. Researchers are particularly interested in understanding the compound's metabolic pathways and potential off-target effects to optimize its use in pharmaceutical applications.

The synthetic accessibility of this compound continues to be refined, with recent publications reporting improved yields and purity through optimized reaction conditions. These methodological advances are critical for scaling up production and facilitating broader research applications. The compound's stability under various storage conditions has also been characterized, providing valuable information for its handling in laboratory and industrial settings.

Looking forward, 1-(4-bromo-3,3-dimethylbutyl)-1H-1,2,3,4-tetrazole shows promise as a versatile platform for drug discovery and chemical biology applications. Ongoing research is exploring its potential in targeted drug delivery systems and as a component of novel biomaterials. As understanding of its structure-activity relationships deepens, we anticipate seeing expanded applications of this compound in both academic and industrial research settings.